Cas no 65755-72-8 (2-(Methanesulfonyl)octanoic acid)

• Product Name: 2-(Methanesulfonyl)octanoic acid
• CAS No: 65755-72-8
• MF: C₉H₁₈O₄S
• MW: 222.301822185516
• CID: 2794525
• PubChem ID: 13208969
• Update Time: 2025-04-21

2-(Methanesulfonyl)octanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methanesulfonyl)octanoic acid
• SCHEMBL9567295
• DTXSID90527973
• 65755-72-8

• Inchi： 1S/C9H18O4S/c1-3-4-5-6-7-8(9(10)11)14(2,12)13/h8H,3-7H2,1-2H3,(H,10,11)
• InChI Key： YNBZJDZXEVOKTR-UHFFFAOYSA-N
• SMILES： S(C)(C(C(=O)O)CCCCCC)(=O)=O

Computed Properties

• Exact Mass: 222.09258022Da
• Monoisotopic Mass: 222.09258022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.8Ų